Cas no 1178841-52-5 (1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine)
1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties
Names and Identifiers
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- 1-(3-METHYLBUTYL)-1H-1,2,4-TRIAZOL-3-AMINE
- 1-Isopentyl-1h-1,2,4-triazol-3-amine
- 1H-1,2,4-Triazol-3-amine, 1-(3-methylbutyl)-
- 1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine
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- Inchi: 1S/C7H14N4/c1-6(2)3-4-11-5-9-7(8)10-11/h5-6H,3-4H2,1-2H3,(H2,8,10)
- InChI Key: NYMPVWGDUFHASA-UHFFFAOYSA-N
- SMILES: N1(C=NC(N)=N1)CCC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 115
- XLogP3: 0.8
- Topological Polar Surface Area: 56.7
1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01067714-1g |
1-(3-Methylbutyl)-1h-1,2,4-triazol-3-amine |
1178841-52-5 | 95% | 1g |
¥3220.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01067714-5g |
1-(3-Methylbutyl)-1h-1,2,4-triazol-3-amine |
1178841-52-5 | 95% | 5g |
¥8477.0 | 2023-04-05 | |
| Enamine | EN300-783484-0.05g |
1-(3-methylbutyl)-1H-1,2,4-triazol-3-amine |
1178841-52-5 | 95.0% | 0.05g |
$587.0 | 2025-02-22 | |
| Enamine | EN300-783484-0.1g |
1-(3-methylbutyl)-1H-1,2,4-triazol-3-amine |
1178841-52-5 | 95.0% | 0.1g |
$615.0 | 2025-02-22 | |
| Enamine | EN300-783484-0.25g |
1-(3-methylbutyl)-1H-1,2,4-triazol-3-amine |
1178841-52-5 | 95.0% | 0.25g |
$642.0 | 2025-02-22 | |
| Enamine | EN300-783484-0.5g |
1-(3-methylbutyl)-1H-1,2,4-triazol-3-amine |
1178841-52-5 | 95.0% | 0.5g |
$671.0 | 2025-02-22 | |
| Enamine | EN300-783484-1.0g |
1-(3-methylbutyl)-1H-1,2,4-triazol-3-amine |
1178841-52-5 | 95.0% | 1.0g |
$699.0 | 2025-02-22 | |
| Enamine | EN300-783484-2.5g |
1-(3-methylbutyl)-1H-1,2,4-triazol-3-amine |
1178841-52-5 | 95.0% | 2.5g |
$1370.0 | 2025-02-22 | |
| Enamine | EN300-783484-5.0g |
1-(3-methylbutyl)-1H-1,2,4-triazol-3-amine |
1178841-52-5 | 95.0% | 5.0g |
$2028.0 | 2025-02-22 | |
| Enamine | EN300-783484-10.0g |
1-(3-methylbutyl)-1H-1,2,4-triazol-3-amine |
1178841-52-5 | 95.0% | 10.0g |
$3007.0 | 2025-02-22 |
1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine
Comprehensive Overview of 1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine (CAS No. 1178841-52-5)
The compound 1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine, identified by its CAS No. 1178841-52-5, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule belongs to the 1,2,4-triazole family, a class known for its versatile biological activities. The presence of the 3-methylbutyl side chain and the amine functional group enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in designing novel therapeutics.
In recent years, the demand for 1,2,4-triazole derivatives has surged due to their broad-spectrum biological properties, including antimicrobial, antifungal, and anti-inflammatory effects. The 1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine structure is often explored for its potential in central nervous system (CNS) drug development, a hot topic in modern pharmacology. With the rise of neurodegenerative diseases, such as Alzheimer's and Parkinson's, scientists are investigating how triazole-based compounds can modulate neurotransmitter systems. This aligns with the growing trend of precision medicine and targeted therapy, which dominate current biomedical discussions.
From a synthetic chemistry perspective, CAS No. 1178841-52-5 is valued for its reactivity in nucleophilic substitution reactions and cyclization processes. Its amine group allows for facile derivatization, making it a key intermediate in the synthesis of more complex molecules. This adaptability is crucial for industries focusing on high-throughput screening and combinatorial chemistry, where rapid molecular diversification is essential. Additionally, the compound's stability under various conditions makes it suitable for green chemistry applications, a trending topic in sustainable industrial practices.
The agrochemical sector also benefits from 1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine, as triazole derivatives are widely used in crop protection. With global concerns about food security and pesticide resistance, researchers are exploring how this compound can contribute to next-generation plant growth regulators and fungicides. Its mode of action, potentially involving enzyme inhibition, aligns with the industry's shift toward eco-friendly pest control solutions. This relevance to sustainable agriculture positions the compound as a subject of ongoing innovation.
Analytical characterization of 1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for regulatory compliance in pharmaceutical applications. The compound's logP value and solubility profile are also studied to predict its behavior in biological systems, a key consideration for drug delivery optimization. Such data is increasingly sought after in computational chemistry models, which leverage AI-driven drug design to accelerate discovery pipelines.
In conclusion, 1-(3-Methylbutyl)-1H-1,2,4-triazol-3-amine (CAS No. 1178841-52-5) represents a multifaceted tool for scientific advancement. Its applications span from medicinal chemistry to agrochemical innovation, reflecting the interdisciplinary nature of modern research. As the scientific community continues to prioritize molecular diversity and sustainability, this compound is poised to remain at the forefront of cutting-edge developments.
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